(2-Oxo-2,3-dihydro-1H-indol-3-yl)acetic acid
(2-Oxo-2,3-dihydro-1H-indol-3-yl)acetic acid
Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid, also known as oxindole-3-acetic acid or 2-oxindol-3-yl-acetate, belongs to the class of organic compounds known as indolyl carboxylic acids and derivatives. Indolyl carboxylic acids and derivatives are compounds containing a carboxylic acid chain (of at least 2 carbon atoms) linked to an indole ring. Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid is also a parent compound for other transformation products, including but not limited to, N-(2-oxindole-3-acetyl)-L-aspartic acid, 1-(2-oxindole-3-acetyl)-beta-D-glucose, and 7-hydroxy-2-oxindole-3-acetic acid beta-D-glucoside. Outside of the human body, xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid can be found in brassicas, cereals and cereal products, fats and oils, and fruits. This makes xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid a potential biomarker for the consumption of these food products.
2-oxindole-3-acetic acid is a member of the class of oxindoles that is 2-oxindole carrying a carboxymethyl substituent at position 3. It has a role as a plant metabolite. It is a monocarboxylic acid, a member of indole-3-acetic acids and a member of oxindoles. It is a tautomer of a 2-hydroxy-(indol-3-yl)acetic acid.
2-oxindole-3-acetic acid is a member of the class of oxindoles that is 2-oxindole carrying a carboxymethyl substituent at position 3. It has a role as a plant metabolite. It is a monocarboxylic acid, a member of indole-3-acetic acids and a member of oxindoles. It is a tautomer of a 2-hydroxy-(indol-3-yl)acetic acid.
Brand Name:
Vulcanchem
CAS No.:
2971-31-5
VCID:
VC0103997
InChI:
InChI=1S/C10H9NO3/c12-9(13)5-7-6-3-1-2-4-8(6)11-10(7)14/h1-4,7H,5H2,(H,11,14)(H,12,13)
SMILES:
C1=CC=C2C(=C1)C(C(=O)N2)CC(=O)O
Molecular Formula:
C10H9NO3
Molecular Weight:
191.18 g/mol
(2-Oxo-2,3-dihydro-1H-indol-3-yl)acetic acid
CAS No.: 2971-31-5
Reference Standards
VCID: VC0103997
Molecular Formula: C10H9NO3
Molecular Weight: 191.18 g/mol
| CAS No. | 2971-31-5 |
|---|---|
| Product Name | (2-Oxo-2,3-dihydro-1H-indol-3-yl)acetic acid |
| Molecular Formula | C10H9NO3 |
| Molecular Weight | 191.18 g/mol |
| IUPAC Name | 2-(2-oxo-1,3-dihydroindol-3-yl)acetic acid |
| Standard InChI | InChI=1S/C10H9NO3/c12-9(13)5-7-6-3-1-2-4-8(6)11-10(7)14/h1-4,7H,5H2,(H,11,14)(H,12,13) |
| Standard InChIKey | ILGMGHZPXRDCCS-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(C(=O)N2)CC(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(C(=O)N2)CC(=O)O |
| Melting Point | 146°C |
| Physical Description | Solid |
| Description | Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid, also known as oxindole-3-acetic acid or 2-oxindol-3-yl-acetate, belongs to the class of organic compounds known as indolyl carboxylic acids and derivatives. Indolyl carboxylic acids and derivatives are compounds containing a carboxylic acid chain (of at least 2 carbon atoms) linked to an indole ring. Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid is also a parent compound for other transformation products, including but not limited to, N-(2-oxindole-3-acetyl)-L-aspartic acid, 1-(2-oxindole-3-acetyl)-beta-D-glucose, and 7-hydroxy-2-oxindole-3-acetic acid beta-D-glucoside. Outside of the human body, xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid can be found in brassicas, cereals and cereal products, fats and oils, and fruits. This makes xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid a potential biomarker for the consumption of these food products. 2-oxindole-3-acetic acid is a member of the class of oxindoles that is 2-oxindole carrying a carboxymethyl substituent at position 3. It has a role as a plant metabolite. It is a monocarboxylic acid, a member of indole-3-acetic acids and a member of oxindoles. It is a tautomer of a 2-hydroxy-(indol-3-yl)acetic acid. |
| Synonyms | 2-Oxo-3-Indolineacetic Acid; (±)-2,3-Dihydro-2-oxoindole-3-acetic Acid;_x000B_(±)-2-Oxindoline-3-acetic Acid; (±)-2-Oxo-3-indolineacetic Acid;_x000B_2-(2-Oxoindolin-3-yl)acetic Acid; 2-Oxo-3-indolineacetic Acid;_x000B_ |
| PubChem Compound | 3080590 |
| Last Modified | Nov 11 2021 |
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